tert-Butyl 2-(aminomethyl)-2-methylazetidine-1-carboxylate

• IUPAC Name: tert-butyl 2-(aminomethyl)-2-methylazetidine-1-carboxylate
• InChI: InChI=1S/C10H20N2O2/c1-9(2,3)14-8(13)12-6-5-10(12,4)7-11/h5-7,11H2,1-4H3
• InChI Key: UKKWLYCFJANZTK-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCN1C(=O)OC(C)(C)C)CN
• Molecular Formula: C10H20N2O2
• DSSTOX Substance ID: DTXSID501137879
• Molecular Weight: 200.28 g/mol
• CAS RN: 1638771-39-7

Description

The compound is an organic compound, likely used in chemical synthesis. It’s likely to be a derivative of tert-butyl carbamate, which is a common protecting group in organic synthesis.

Scientific Research Applications

T-BAMM has been widely studied in organic chemistry, biochemistry, and pharmacology. In organic chemistry, it has been used as a catalyst in the synthesis of other compounds. In biochemistry, it has been used as a reagent in the synthesis of peptides and proteins. In pharmacology, it has been used as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

T-BAMM functions as an alkylating agent, which is a type of molecule that can form covalent bonds with other molecules. This allows it to react with other molecules in order to form new compounds. The mechanism of action of tert-Butyl 2-(aminomethyl)-2-methylazetidine-1-carboxylate depends on the type of reaction it is involved in. For example, in the synthesis of peptides and proteins, this compound acts as a nucleophile, which is a type of molecule that can form covalent bonds with other molecules.
Biochemical and Physiological Effects
T-BAMM has been studied extensively for its biochemical and physiological effects. In general, this compound has been found to be non-toxic, and it has been shown to have no adverse effects on cells or organisms. It has also been found to be a potent inhibitor of enzymes, which can be useful in the synthesis of pharmaceuticals.

Advantages and Limitations for Lab Experiments

T-BAMM has several advantages for use in laboratory experiments. It is non-toxic, and it can be easily synthesized in a two-step process. It is also a potent inhibitor of enzymes, which can be useful for the synthesis of pharmaceuticals. However, tert-Butyl 2-(aminomethyl)-2-methylazetidine-1-carboxylate can be expensive, and it can be difficult to obtain in large quantities.

Future Directions

There are several potential future directions for research on tert-Butyl 2-(aminomethyl)-2-methylazetidine-1-carboxylate. One potential direction is to develop more efficient methods for synthesizing this compound. Another potential direction is to explore its potential applications in the synthesis of pharmaceuticals. Additionally, further research could be done to explore its biochemical and physiological effects, and its potential uses in other fields.

Synthesis Methods

T-BAMM can be synthesized via a two-step process. The first step involves the reaction of tert-butyl alcohol and 2-methylazetidine-1-carboxylic acid, which produces a tert-butyl ester. The second step involves the reaction of the tert-butyl ester with an aminomethyl group, which produces tert-Butyl 2-(aminomethyl)-2-methylazetidine-1-carboxylate. This two-step process is simple and efficient, and can be easily scaled up for industrial applications.